Cas no 863017-35-0 (N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}ethanediamide)

• Product Name: N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}ethanediamide
• CAS No: 863017-35-0
• MF: C₂₆H₂₉FN₄O₂S
• MW: 480.597468137741
• CID: 6441745
• PubChem ID: 16806550
• Update Time: 2025-10-29

N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}ethanediamide
• 863017-35-0
• N1-benzyl-N2-(1-(4-(2-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)oxalamide
• F0655-0427
• N'-benzyl-N-{1-[4-(2-fluorophenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}ethanediamide
• AKOS024593289
• N-benzyl-N'-[1-[4-(2-fluorophenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]oxamide

• Inchi： 1S/C26H29FN4O2S/c1-19(29-26(33)25(32)28-18-20-8-3-2-4-9-20)24(23-12-7-17-34-23)31-15-13-30(14-16-31)22-11-6-5-10-21(22)27/h2-12,17,19,24H,13-16,18H2,1H3,(H,28,32)(H,29,33)
• InChI Key： DOGQODOQZZWGFG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C)NC(C(NCC1C=CC=CC=1)=O)=O)N1CCN(C2C=CC=CC=2F)CC1

Computed Properties

• Exact Mass: 480.19952552g/mol
• Monoisotopic Mass: 480.19952552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.9Ų

Additional information on N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}ethanediamide

N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}ethanediamide: A Comprehensive Overview

The compound with CAS No 863017-35-0, known as N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring, a benzene ring with a fluorine substituent, and a thiophene moiety, all interconnected through a propanamide backbone. The presence of these functional groups suggests potential applications in drug design, particularly in targeting specific biological pathways or receptors.

Recent studies have highlighted the importance of piperazine derivatives in the development of bioactive compounds. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets. In the case of this compound, the piperazine ring is substituted with a 4-(2-fluorophenyl) group, which introduces electron-withdrawing effects due to the fluorine atom. This substitution pattern can influence the compound's solubility, stability, and binding affinity to target proteins.

The inclusion of a thiophene moiety in the structure adds another layer of complexity and functionality. Thiophene, a five-membered aromatic ring with one sulfur atom, is known for its ability to participate in π–π interactions and its potential to enhance the compound's pharmacokinetic properties. The position of the thiophene group at the 2-position suggests that it may play a role in modulating the electronic environment of the molecule and influencing its overall reactivity.

The ethanediamide group serves as a versatile linker in this compound, connecting the piperazine and thiophene moieties to the benzyl group. This arrangement creates a molecule with multiple potential binding sites, making it an attractive candidate for further exploration in drug discovery programs. Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds against various therapeutic targets, further underscoring their potential utility.

In terms of synthesis, this compound likely involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The construction of such complex molecules often necessitates the use of advanced synthetic techniques, including coupling reactions, Friedel-Crafts alkylation or acylation, and possibly organometallic catalysis. The development of efficient synthetic routes for such compounds remains an active area of research in organic chemistry.

From a pharmacological perspective, this compound may exhibit activity against a variety of targets depending on its structural features. For instance, piperazine-containing compounds have been reported to show activity against kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of fluorine substituents can also enhance selectivity by altering electronic properties without significantly increasing molecular weight—a desirable trait in drug design.

The integration of thiophene into this structure introduces additional opportunities for modulation of physical properties such as lipophilicity and permeability across biological membranes. These properties are critical for determining whether a compound can effectively reach its intended site of action within the body—a key consideration in drug delivery systems.

In conclusion, N'-benzyl-N-{1-4-(2-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-y}ethanediamide represents an intriguing example of modern medicinal chemistry's ability to design complex molecules with tailored biological profiles. As research continues to uncover new insights into its synthesis, characterization, and biological activity, this compound holds promise as a lead candidate for future therapeutic interventions.